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Technical Support Center: Navigating
International Phytosanitary Standards
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

non-compliance issues with International Standards for Phytostatinary Measures (ISPMs).

Adherence to these standards is critical for the international movement of plants, plant

products, and other regulated articles, including research materials.

Troubleshooting Guides
Issue: Phytosanitary Certificate Rejection
Problem: The phytosanitary certificate accompanying your research material has been rejected

by the importing country's National Plant Protection Organization (NPPO).

Possible Causes and Solutions:
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Potential Cause Troubleshooting Steps

Incomplete or Illegible Information

- Action: Review the certificate for any missing

fields or unclear handwriting. - Solution: Contact

the issuing NPPO to have a corrected and

complete certificate issued.

Expired Validity Period

- Action: Check the dates of inspection,

treatment, and issuance against the importing

country's requirements. - Solution: If the validity

period has expired, a new inspection and

certification process will be necessary.

Unauthorized Alterations

- Action: Examine the certificate for any

erasures or unapproved changes. - Solution:

Obtain a new, unaltered certificate from the

issuing NPPO.

Inconsistent Information

- Action: Cross-reference the information on the

certificate with other shipping documents (e.g.,

import permit, bill of lading) for discrepancies. -

Solution: Rectify any inconsistencies and ensure

all documentation is harmonized.

Use of Non-Standard Wording

- Action: Compare the certifying statement with

the model certificates provided in ISPM 12. -

Solution: Request the issuing NPPO to use the

standardized wording.

Fraudulent Certificate

- Action: Verify the authenticity of the certificate

with the issuing NPPO. - Solution: If the

certificate is fraudulent, report it to the

appropriate authorities and initiate a new,

legitimate certification process.

Issue: Non-Compliance of Wood Packaging Material
(ISPM 15)
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Problem: Wood packaging material (e.g., crates, pallets) used for your shipment has been

found to be non-compliant with ISPM 15.

Possible Causes and Solutions:

Potential Cause Troubleshooting Steps

Absence of ISPM 15 Mark

- Action: Visually inspect all wood packaging

material for the proper ISPM 15 stamp. -

Solution: The shipment will likely be held,

treated, returned, or destroyed at the importer's

expense. Ensure all future shipments use

properly marked wood.

Incorrect or Illegible Mark

- Action: Verify that the mark includes the IPPC

symbol, country code, producer/treatment

provider code, and treatment code (HT, MB, or

DH). - Solution: Similar to the absence of a

mark, the shipment will face corrective action.

Source packaging from a certified provider.

Presence of Live Pests

- Action: If pests are detected, the shipment will

be considered non-compliant, even with an

ISPM 15 mark. - Solution: The consignment will

be subject to fumigation, re-treatment, or

destruction. Review the treatment provider's

efficacy.

Presence of Bark

- Action: Check for any remaining bark on the

wood packaging material. - Solution: ISPM 15

has strict tolerances for bark. The material may

require treatment or replacement.

Frequently Asked Questions (FAQs)
Q1: What are the primary reasons for the rejection of phytosanitary certificates?

A1: Common reasons for rejection include incomplete or illegible information, expired validity,

unauthorized alterations, inconsistent information across documents, and the use of non-
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standardized wording.[1][2] Fraudulent certificates are also a cause for immediate rejection.[1]

Q2: What are the approved treatment methods under ISPM 15 for wood packaging material?

A2: The primary approved treatments are Heat Treatment (HT) and Methyl Bromide (MB)

Fumigation.[3] Heat treatment requires heating the wood core to a minimum of 56°C for at least

30 continuous minutes.[1][4] Dielectric Heating (DH) is another approved form of heat

treatment.

Q3: What should I do if my research materials (e.g., seeds, plant tissues) are detained for

phytosanitary non-compliance?

A3: Immediately contact the NPPO of the importing country to understand the specific reason

for non-compliance. You may need to provide additional documentation, arrange for treatment

(if permissible), or have the materials returned or destroyed.

Q4: How can I ensure the international shipment of my research seeds complies with

phytosanitary standards?

A4: ISPM 38 provides specific guidance for the international movement of seeds.[5] Key steps

include obtaining a phytosanitary certificate, ensuring the seeds are free from regulated pests,

and meeting the specific import requirements of the destination country, which may involve

laboratory testing.

Q5: Can I still find live pests in wood packaging material that has the ISPM 15 mark?

A5: Yes, it is possible. The presence of live pests in treated wood packaging can indicate a

treatment failure.[6] Research has shown that while the implementation of ISPM 15 has

significantly reduced infestation rates, some pests may survive improper or ineffective

treatment.[7][8]

Data Presentation
Table 1: Efficacy of Heat Treatment (HT) on Common
Wood-Boring Insects
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Pest Species Life Stage
Core Wood
Temperature
(°C)

Duration
(minutes)

Mortality Rate
(%)

Agrilus

planipennis

(Emerald Ash

Borer)

Larvae &

Prepupae
56 30 100

Agrilus bilineatus

(Two-lined

Chestnut Borer)

Larvae 56 30
~98 (some

survival)

Anoplophora

glabripennis

(Asian

Longhorned

Beetle)

Larvae 60 30 100

Pine-infesting

borers (various)
Larvae 56 30

High, but some

survival

Pine-infesting

borers (various)
Larvae 60 30 100

Source: Data synthesized from multiple research studies on heat treatment efficacy.[9]

Table 2: Standard Methyl Bromide (MB) Fumigation
Schedule for Wood Packaging Material (ISPM 15)

Temperature Dosage (g/m³)
Minimum
Concentration
(g/m³) at 2 hrs

Minimum
Concentration
(g/m³) at 4 hrs

Minimum
Concentration
(g/m³) at 24 hrs

≥ 21°C 48 36 31 24

≥ 16°C 56 42 36 28

≥ 10°C 64 48 42 32
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Source: Adapted from ISPM 15 guidelines. The minimum exposure time is 24 hours.[10]

Table 3: Common Seed Health Testing Methods and
Their Principles

Method Principle Target Pathogens

Blotter Test

Seeds are incubated on moist

filter paper to encourage the

growth of fungi, which are then

identified visually.

Fungi (e.g., Fusarium,

Alternaria)

Agar Plate Test

Seeds are plated on a nutrient

agar medium, often selective

for specific pathogens,

allowing for the isolation and

identification of fungi and

bacteria.

Fungi, Bacteria

Washing Test

Seeds are washed in water or

a buffer, and the resulting

suspension is examined for

spores or other pathogen

structures.

Fungi (e.g., smuts, bunts),

Nematodes

ELISA (Enzyme-Linked

Immunosorbent Assay)

Utilizes specific antibodies to

detect the presence of

pathogen antigens.

Viruses, Bacteria

PCR (Polymerase Chain

Reaction)

Amplifies specific DNA or RNA

sequences of a pathogen for

highly sensitive and specific

detection.

Viruses, Bacteria, Fungi,

Nematodes

Source: Information compiled from seed health testing protocols.[6][11]

Experimental Protocols
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Protocol 1: Heat Treatment (HT) of Wood Packaging
Material
Objective: To eliminate quarantine pests from wood packaging material in accordance with

ISPM 15.

Methodology:

Place the wood packaging material (e.g., pallets, crates) into a heat chamber.

Insert temperature probes into the core of the thickest wood pieces to monitor the internal

temperature.

Raise the temperature of the chamber to ensure the wood core reaches a minimum of 56°C

(132.8°F).[1][4]

Maintain the wood core temperature at or above 56°C for a continuous period of at least 30

minutes.[1][4]

After the treatment is complete, remove the wood packaging from the chamber.

Mark the treated wood with the official ISPM 15 stamp, which includes the country code, the

unique registration number of the treatment provider, and the "HT" designation.[3]

Protocol 2: Seed Health Testing - Blotter Method
Objective: To detect the presence of seed-borne fungal pathogens.

Methodology:

Prepare a working sample of seeds from the lot to be tested.

Aseptically arrange a specified number of seeds (e.g., 400) on moistened sterile blotter

paper within petri dishes or transparent containers.

Incubate the dishes at a controlled temperature (e.g., 20-25°C) with alternating periods of

light and darkness for a specified duration (typically 7-10 days).
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Examine the seeds and seedlings under a stereomicroscope for the growth of characteristic

fungal structures (mycelium, conidia, etc.).

Identify the fungi based on their morphology.

Calculate the percentage of seeds infected with each identified pathogen.

Mandatory Visualizations
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Start: Non-Compliance Issue Identified
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Raw Wood Material
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Seed Lot Received Take Representative
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Visual Examination
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(Blotter, Agar Plate)
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(ELISA, PCR)

Pathogen Detected?

Compliant
(Issue Report)

No

Non-Compliant
(Notify, Recommend Treatment)

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ispm15.com [ispm15.com]

2. BDL Supply [bdlsupply.com]

3. gwp.co.uk [gwp.co.uk]

4. Understanding ISPM 15: Essential Compliance for Heat-Treated Pallets in International
Shipping — Heritage Pallets of Georgia [heritagepallets.com]

5. researchgate.net [researchgate.net]

6. Seed Health Testing - Lifeasible [lifeasible.com]

7. 2022 Research Highlights - Northern Research Station, USDA Forest Service
[fs.usda.gov]

8. researchgate.net [researchgate.net]

9. Mortality of Bark- and Wood-boring Beetles (Coleoptera: Buprestidae, Cerambycidae, and
Curculionidae) in Naturally Infested Heat-treated Ash, Birch, Oak, and Pine Bolts - PubMed

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1259131?utm_src=pdf-body-img
https://www.benchchem.com/product/b1259131?utm_src=pdf-custom-synthesis
https://ispm15.com/heat-treatment/
https://www.bdlsupply.com/approved-treatment-ISPM.html
https://www.gwp.co.uk/guides/what-is-ispm-15/
https://www.heritagepallets.com/wooden-pallet-blog-1/ht-pallets-compliance
https://www.heritagepallets.com/wooden-pallet-blog-1/ht-pallets-compliance
https://www.researchgate.net/publication/398240261_Operational_Methyl_Bromide_Fumigation_Trials_and_Residue_Assessment_in_Sukkur_and_Khairpur_Date_Godowns_Efficacy_Against_Saw-toothed_Grain_Beetle_Oryzaephilus_surinamensis_Non-Target_Effects_and_Worke
https://www.lifeasible.com/custom-solutions/plant/analytical-services/seed-testing-services/seed-health-testing/
https://www.fs.usda.gov/nrs/highlights/2240
https://www.fs.usda.gov/nrs/highlights/2240
https://www.researchgate.net/figure/Percentage-frequency-of-Seed-borne-fungi-in-various-seed-samples-which-collected-from_fig3_258323943
https://pubmed.ncbi.nlm.nih.gov/36169401/
https://pubmed.ncbi.nlm.nih.gov/36169401/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pubmed.ncbi.nlm.nih.gov]

10. ippc.int [ippc.int]

11. Seed Health Testing | PDF [slideshare.net]

To cite this document: BenchChem. [Addressing non-compliance issues with international
phytosanitary standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259131#addressing-non-compliance-issues-with-
international-phytosanitary-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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